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Compound of Interest

Compound Name: Moretenone

Cat. No.: B167447

Moretenone: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical structure and known
properties of moretenone. While a comprehensive analysis of its biological activities and
associated signaling pathways is limited by the currently available public research, this
document summarizes its fundamental chemical identity.

Chemical Structure and Properties

Moretenone is a naturally occurring pentacyclic triterpenoid belonging to the hopanoid class of
organic compounds.[1][2] Hopanoids are characterized by a distinctive skeleton composed of
four cyclohexane rings and one cyclopentane ring.[1][2]

The chemical structure of moretenone is defined by the IUPAC name: 5a,5b,8,8,11a,13b-
hexamethyl-3-prop-1-en-2-yl-2,3,3a,4,5,6,7,7a,10,11,11b,12,13,13a-tetradecahydro-1H-
cyclopentalaJchrysen-9-one.[3] Its molecular formula is C3oH4s0, and it has a molecular weight
of approximately 424.7 g/mol .[3][4]

Table 1: Chemical Identifiers for Moretenone
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Identifier Value Reference

5a,5b,8,8,11a,13b-
hexamethyl-3-prop-1-en-2-yl-

IUPAC Name 2,3,3a,4,5,6,7,7a,10,11,11b,12 [3]
,13,13a-tetradecahydro-1H-

cyclopentala]chrysen-9-one

Molecular Formula C30Has0 [3][4]
CAS Number 1812-63-1 [31[4]
Molecular Weight 424.7 g/mol [4115]

Hop-22(29)-en-3-one, (21pB)-
Synonyms [4]
Hopan-22(29)-en-3-one

Below is a 2D representation of the chemical structure of moretenone, generated using the
DOT language.

Figure 1. 2D Chemical Structure of Moretenone

Biological Activity and Signaling Pathways

A comprehensive search of publicly available scientific literature reveals a notable lack of in-
depth studies specifically focused on the biological activities of moretenone. Consequently,
there is no significant body of evidence to detail its specific interactions with cellular signaling
pathways, nor is there quantitative data, such as IC50 or EC50 values, from cytotoxicity, anti-
inflammatory, or other pharmacological assays.

While research exists on the broader class of triterpenoids and hopanoids, which are known to
possess a wide range of biological activities, these general findings cannot be directly and
guantitatively extrapolated to moretenone without specific experimental validation.

Experimental Protocols

Detailed experimental protocols for the synthesis of moretenone or for its biological evaluation
are not readily available in the current body of scientific literature. While general methods for
the synthesis of related meroterpenes have been published, these do not provide specific

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6981159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6981159/
https://pubmed.ncbi.nlm.nih.gov/33448794/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6981159/
https://pubmed.ncbi.nlm.nih.gov/33448794/
https://pubmed.ncbi.nlm.nih.gov/33448794/
https://pubchem.ncbi.nlm.nih.gov/compound/Moretenone
https://pubmed.ncbi.nlm.nih.gov/33448794/
https://www.benchchem.com/product/b167447?utm_src=pdf-body
https://www.benchchem.com/product/b167447?utm_src=pdf-body
https://www.benchchem.com/product/b167447?utm_src=pdf-body
https://www.benchchem.com/product/b167447?utm_src=pdf-body
https://www.benchchem.com/product/b167447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

procedural details for moretenone. Similarly, the absence of published studies on its biological
activity means there are no established protocols for its in vitro or in vivo evaluation.

Conclusion

Moretenone is a well-characterized chemical entity with a defined structure. However, its
biological effects and potential as a pharmacological agent remain largely unexplored. The lack
of available data on its interactions with biological systems, including specific signaling
pathways and quantitative measures of activity, presents a significant gap in the scientific
literature. This presents an opportunity for future research to investigate the potential
therapeutic properties of this natural product. Researchers and drug development
professionals are encouraged to undertake foundational studies to elucidate the
pharmacological profile of moretenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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